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Compound of Interest

Compound Name: Boc-Val-Pro-Arg-AMC

Cat. No.: B15557144

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-Val-Pro-Arg-AMC (t-Butyloxycarbonyl-L-valyl-L-prolyl-L-arginine-7-amido-4-
methylcoumarin) is a highly sensitive fluorogenic substrate used for the detection and
guantification of a variety of trypsin-like serine proteases. Its principal application lies in the
measurement of thrombin activity, a key enzyme in the blood coagulation cascade. The
substrate is composed of a tripeptide sequence (Val-Pro-Arg) that is recognized and cleaved by
the target protease. This cleavage releases the fluorescent group, 7-amino-4-methylcoumarin
(AMC), resulting in a measurable increase in fluorescence intensity. This document provides
detailed information on the solubility of Boc-Val-Pro-Arg-AMC in DMSO and water, along with
protocols for its use in enzymatic assays.

Chemical Properties

The chemical properties of Boc-Val-Pro-Arg-AMC are summarized in the table below. It is
important to distinguish between the free base and the hydrochloride salt, as their molecular
weights and solubilities differ.
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Boc-Val-Pro-Arg-AMC Boc-Val-Pro-Arg-AMC
Property .

(Free Base) Hydrochloride (HCI)
Molecular Formula C31Has5N707 C31H46CIN7O7
Molecular Weight 741.75 g/mol [1] 664.19 g/mol [2]

White to off-white White to off-white
Appearance . ]

solid/powder[2] solid/powder[2]
Excitation Wavelength 341-380 nm[1][2] 341-380 nm
Emission Wavelength 441-460 nm[1][3] 441-460 nm

Solubility Data

The solubility of Boc-Val-Pro-Arg-AMC is a critical factor in the preparation of stock and
working solutions for enzymatic assays. The compound exhibits good solubility in dimethyl
sulfoxide (DMSOQ), and its hydrochloride salt is soluble in water.

) Molar
Concentration .
Solvent Form Concentration Notes
(mg/mL)
(mM)
Ultrasonic and
warming may be
required. Use of
DMSO Hydrochloride 17 mg/mL][2] 25.60 mM[2] hygroscopic
DMSO can
impact solubility.
[2]
) Ultrasonic may
Water Hydrochloride 10 mg/mL][2] 15.06 mM[2]
be needed.[2]
) Clear, colorless
Water Hydrochloride 20 mg/mL ~30.12 mM

solution.

Experimental Protocols
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Preparation of Stock Solutions

4.1.1. DMSO Stock Solution (Recommended)

It is recommended to prepare a stock solution of Boc-Val-Pro-Arg-AMC in anhydrous DMSO
at a concentration of 5 to 10 mM.[4]

Example for a 10 mM stock solution:

Weigh out 1 mg of Boc-Val-Pro-Arg-AMC powder.

Add 135 pL of anhydrous DMSO.[4]

Vortex thoroughly to ensure complete dissolution.

Store the stock solution in single-use aliquots at -20°C to avoid repeated freeze-thaw cycles.
[4] Protect from light.[4]

4.1.2. Water Stock Solution (for the Hydrochloride Salt)
A stock solution of Boc-Val-Pro-Arg-AMC hydrochloride can be prepared in water.

Example for a 10 mg/mL stock solution:

Weigh out 10 mg of Boc-Val-Pro-Arg-AMC hydrochloride powder.

Add 1 mL of sterile, purified water.

Vortex thoroughly. If necessary, use an ultrasonic bath to aid dissolution.[2]

Store the stock solution in single-use aliquots at -20°C. Protect from light.

Preparation of Working Solutions

Working solutions should be prepared fresh for each experiment by diluting the stock solution
in an appropriate assay buffer. The final concentration of the substrate in the assay will depend
on the specific enzyme and experimental conditions, but a common starting point is a
concentration close to the Michaelis constant (Km) of the enzyme for the substrate. For
thrombin, the Km for Boc-Val-Pro-Arg-AMC is approximately 21 uM.[1][3]
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Example Preparation of a 2X Working Solution for a Thrombin Assay:
e Thaw a single-use aliquot of the 10 mM Boc-Val-Pro-Arg-AMC stock solution.

 Dilute the stock solution in the assay buffer (e.g., 50 mM Tris-HCI, pH 8.0) to the desired final
concentration. For a final assay concentration of 50 uM, prepare a 100 puM (2X) working
solution.

General Protocol for a Trypsin-like Serine Protease
Activity Assay

This protocol provides a general guideline and should be optimized for your specific
experimental needs.[2]

Add 100 pL of the diluted enzyme solution to 800 pL of assay buffer (e.g., 50 mM Tris-HCI,
pH 8.0) in a suitable reaction vessel.[2]

« Initiate the reaction by adding 100 uL of the 50 uM Boc-Val-Pro-Arg-AMC working solution.
[2]

 Incubate the reaction at the optimal temperature for the enzyme (e.g., 55°C for 10 minutes).

[2]

» Stop the reaction by adding a suitable stopping agent (e.g., 1.5 mL of a methyl alcohol:n-
butyl alcohol:distilled water mixture at a 35:30:35 ratio).[2]

o Measure the fluorescence intensity using a spectrofluorometer or a fluorescence microplate
reader with excitation at approximately 380 nm and emission at approximately 450 nm.[2]

Visualizations
Enzymatic Cleavage of Boc-Val-Pro-Arg-AMC

The following diagram illustrates the enzymatic cleavage of Boc-Val-Pro-Arg-AMC by a target
protease, leading to the release of the fluorescent AMC molecule.
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Caption: Enzymatic cleavage of Boc-Val-Pro-Arg-AMC.

Simplified Coagulation Cascade Leading to Thrombin

Activation

This diagram shows a simplified representation of the intrinsic and extrinsic pathways of the

coagulation cascade, which converge to activate thrombin.
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Caption: Simplified coagulation cascade.
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Experimental Workflow for a Protease Assay

This diagram outlines the key steps in a typical experimental workflow for measuring protease
activity using Boc-Val-Pro-Arg-AMC.
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Caption: Protease assay experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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